Cas no 143795-89-5 (Diethyl (1H-1,2,4-triazol-1-yl)propanedioate)

Diethyl (1H-1,2,4-triazol-1-yl)propanedioate structure
143795-89-5 structure
Product Name:Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
CAS No:143795-89-5
MF:C9H13N3O4
MW:227.217221975327
CID:2776704
PubChem ID:22714267
Update Time:2025-04-21

Diethyl (1H-1,2,4-triazol-1-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • 143795-89-5
    • DTXSID10627707
    • Diethyl (1H-1,2,4-triazol-1-yl)propanedioate
    • SCHEMBL5306513
    • Inchi: 1S/C9H13N3O4/c1-3-15-8(13)7(9(14)16-4-2)12-6-10-5-11-12/h5-7H,3-4H2,1-2H3
    • InChI Key: OCDIOBKZANLVIS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)N1C=NC=N1)=O

Computed Properties

  • Exact Mass: 227.09060590Da
  • Monoisotopic Mass: 227.09060590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 83.3Ų

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